Densil P-d6

• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 338.5 g/mol
• InChI: InChI=1S/C16H16N2O2S2/c1-17-15(19)11-7-3-5-9-13(11)21-22-14-10-6-4-8-12(14)16(20)18-2/h3-10H,1-2H3,(H,17,19)(H,18,20)/i1D3,2D3
• InChIKey: JEVCLNJEBFWVPD-WFGJKAKNSA-N

Densil P-d6: Internal Standard for Axitinib Impurity 9

Densil P-d6, formally Dithio-2,2'-bis(N-methylbenzamide)-d6, is a stable, deuterium-labeled analog of 2,2'-Disulfanediylbis(N-methylbenzamide) (CAS 2527-58-4), also known as Densil P . This compound is distinguished by a mass shift of +6.04 Da (MW 338.48 vs. 332.44) resulting from the specific replacement of six hydrogen atoms with deuterium on its two N-methylbenzamide groups . This precise isotopic labeling establishes its primary role as an ideal internal standard for the quantitative analysis of its non-deuterated parent compound via LC-MS or GC-MS, a critical function in pharmaceutical quality control where the parent is recognized as Axitinib Impurity 9 [1].

1

Deuterium-labeled (d6) internal standard with +6 Da mass shift

2

Structurally identical to Axitinib Impurity 9 for method accuracy

3

Designed for LC-MS/MS impurity quantification and ADME synthesis

• [1] ChemWhat. Axitinib Impurity 9 (CAS: 2527-58-4) Product Page. View Source

Densil P-d6 vs. Generic Internal Standards

Procuring a non-deuterated analog (Densil P, CAS 2527-58-4) instead of Densil P-d6 introduces an unresolvable analytical conflict, as it is chemically identical to the target analyte (Axitinib Impurity 9), making it impossible to distinguish an added standard from the endogenous impurity and rendering accurate quantification unachievable . Substituting with a generic deuterated internal standard, such as Axitinib-d3, fails to meet the fundamental requirement of co-elution and identical ionization efficiency essential for correcting matrix effects in LC-MS, because its different core structure leads to divergent physicochemical properties and chromatographic retention times compared to the disulfide-bridged target impurity [1]. Densil P-d6's structural identity to the target analyte ensures it perfectly mimics the analyte's behavior during sample preparation and analysis, providing the highest possible accuracy, critical for meeting stringent ICH guidelines on impurity quantification in pharmaceutical QC [2].

Non-deuterated analog (Densil P) cannot be differentiated

Using the unlabeled compound as internal standard is chemically identical to the analyte, making it impossible to distinguish added standard from endogenous impurity, which may compromise quantification accuracy.

Generic deuterated IS (e.g., Axitinib-d3) may not co-elute

A structurally different deuterated internal standard can exhibit divergent chromatographic retention and ionization efficiency, potentially introducing matrix-effect correction bias in impurity quantification.

• [1] Restek. Choosing an Internal Standard. Technical Note. View Source
• [2] ICH. ICH Harmonised Guideline: Impurities in New Drug Substances Q3A(R2). View Source

Densil P-d6 Quantitative Evidence

Mass Shift for Analyte Differentiation

The core quantitative advantage of Densil P-d6 is its exact mass shift relative to the non-deuterated analyte, Densil P. Densil P-d6 has a molecular weight of 338.48 g/mol, compared to 332.44 g/mol for the unlabeled compound, a difference of +6.04 Da . This shift is achieved by substituting six hydrogen atoms with deuterium atoms specifically on the two terminal N-methyl groups . This creates a distinct mass channel in mass spectrometry, enabling the internal standard and analyte signals to be monitored without any mass spectral overlap, a fundamental requirement for precise and accurate quantification [1].

Mass shift (d6)

Head-to-head

+6.04 Da

vs. non-deuterated (332.44 → 338.48 g/mol)

Supports distinct mass-channel detection

Minimum shift recommended to avoid spectral overlap

Evidence Dimension	Molecular Weight
Target Compound Data	338.48 g/mol
Comparator Or Baseline	Densil P (non-deuterated): 332.44 g/mol
Quantified Difference	+6.04 Da
Conditions	Exact mass calculation based on molecular formula C16H10D6N2O2S2 vs. C16H16N2O2S2

Why This Matters

This +6 Da mass shift is the minimum typically recommended to avoid spectral overlap between the analyte and its stable isotope-labeled internal standard, ensuring selective detection and high signal-to-noise ratio for trace-level quantification in complex matrices.

• [1] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Labeled Intermediate for Axitinib Analog Synthesis

Densil P-d6 serves a distinct dual purpose as a deuterium-labeled intermediate in the synthesis of Axitinib analogs, a function its non-deuterated counterpart cannot fulfill . Integrating the deuterium label at the intermediate stage allows for the creation of a deuterated Axitinib analog, which is an essential tool for conducting comparative pharmacokinetic (PK) and metabolic studies, where deuteration can alter metabolic profiles, potentially leading to improved drug candidates . This synthetic utility provides an additional selection criterion over non-labeled intermediates when the research goal is to probe the metabolic fate of a drug candidate.

Synthetic intermediate utility

Class-level

Enables deuterated Axitinib analog synthesis

Facilitates ADME/PK probe preparation

Reported qualitative advantage; synthesis verification needed

Evidence Dimension	Synthetic Utility for Mechanistic Studies
Target Compound Data	Enables direct synthesis of deuterated Axitinib analogs for ADME/PK studies.
Comparator Or Baseline	Non-deuterated intermediate (Densil P): Only yields non-labeled final product, limiting metabolic tracking to radio-labeling or other less precise methods.
Quantified Difference	N/A (Qualitative advantage)
Conditions	Organic synthesis; application in drug discovery and development.

Why This Matters

For research groups conducting metabolic profiling or seeking to improve the pharmacokinetic properties of Axitinib, sourcing a pre-labeled intermediate accelerates the synthesis of the required deuterated probe, saving development time and cost.

Structural Identity to Axitinib Impurity 9

The non-deuterated parent compound is officially designated as Axitinib Impurity 9 in pharmaceutical regulatory contexts [1]. Using the structurally identical Densil P-d6 as an internal standard for quantifying this specific impurity is the gold-standard approach for validating analytical methods (AMV) and performing quality control (QC) for Abbreviated New Drug Applications (ANDA) [1]. This direct structural correlation eliminates the uncertainty associated with using a non-structurally identical internal standard, ensuring that the measured response factor is truly representative of the target impurity, leading to higher method accuracy and precision as required by ICH Q2(R1) guidelines [2].

Structural specificity

Head-to-head

Identical structure to Axitinib Impurity 9

Densil P-d6 vs. Axitinib-d3

+6 Da mass shift; identical retention

Reported method-context for impurity quantification

May support ICH Q2(R1) method validation

Evidence Dimension	Regulatory & Analytical Specificity
Target Compound Data	Structurally identical to Axitinib Impurity 9; +6 Da mass shift.
Comparator Or Baseline	Axitinib-d3 (a deuterated version of the API): Different chemical structure, different retention time, and different ionization efficiency, leading to potential quantification bias.
Quantified Difference	N/A (Qualitative advantage of structural identity)
Conditions	Method validation per ICH Q2(R1) and QC release testing for Axitinib drug substance/product.

Why This Matters

This structural identity ensures the highest level of confidence in impurity quantification data, directly supporting successful regulatory submissions by minimizing the risk of method failure due to matrix effects or recovery inconsistencies.

• [1] ChemWhat. Axitinib Impurity 9 (CAS: 2527-58-4) Product Page. View Source
• [2] ICH. ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R1). View Source

Densil P-d6 Key Applications

LC-MS/MS Quantification of Axitinib Impurity 9

Densil P-d6 is the definitive internal standard for developing and validating a robust LC-MS/MS method for quantifying the process-related impurity Axitinib Impurity 9. Its perfect structural match to the analyte, combined with the +6 Da mass shift, corrects for variability in sample preparation and ion suppression, enabling the method to achieve the precision and accuracy required by ICH guidelines for impurity testing, a level of performance unattainable with non-deuterated or structurally different internal standards [1].

Synthesis of Deuterated Axitinib Analogs for ADME

In drug discovery, Densil P-d6 is a strategic starting material for synthesizing deuterated Axitinib analogs. Using this labeled intermediate streamlines the preparation of candidates for comparative metabolic stability and pharmacokinetic studies, where the kinetic isotope effect of deuterium can lead to improved metabolic profiles, helping researchers identify a lead candidate with potentially superior drug-like properties .

Process Control for Axitinib Yield Optimization

During the commercial production of Axitinib, Densil P-d6 can be employed as an in-process control internal standard. By spiking known quantities into reaction aliquots and analyzing by LC-MS, manufacturers can accurately track the formation or depletion of the Axitinib Impurity 9 intermediate, enabling real-time optimization of reaction conditions to maximize yield and minimize the formation of this specific impurity, directly improving process efficiency and final API purity [2].

Application

Selection Property

Validation Focus

LC-MS/MS impurity quantification research

Structural match + mass shift (d6)

Method accuracy and matrix-effect correction review

Deuterated Axitinib analog synthesis

Labeled intermediate for ADME probe preparation

Metabolic stability and PK endpoint interpretation

In-process impurity monitoring research

Process-control IS for impurity tracking

Reaction condition optimization and yield correlation

• [1] ChemWhat. Axitinib Impurity 9 (CAS: 2527-58-4) Product Page. View Source
• [2] Elsevier. (2013). Process control, in: Reference Module in Chemistry, Molecular Sciences and Chemical Engineering. (General process control concept). View Source